Cas no 2094288-55-6 (1-{3-[(3-Nitropyridin-2-yl)amino]phenyl}azetidin-2-one)

• Product Name: 1-{3-[(3-Nitropyridin-2-yl)amino]phenyl}azetidin-2-one
• CAS No: 2094288-55-6
• MF: C₁₄H₁₂N₄O₃
• MW: 284.270082473755
• CID: 6232860
• PubChem ID: 122151189
• Update Time: 2025-10-27

1-{3-[(3-Nitropyridin-2-yl)amino]phenyl}azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-6636030
• AKOS033672252
• 2094288-55-6
• 1-{3-[(3-nitropyridin-2-yl)amino]phenyl}azetidin-2-one
• Z1929778901
• 1-[3-[(3-nitropyridin-2-yl)amino]phenyl]azetidin-2-one
• 1-{3-[(3-Nitropyridin-2-yl)amino]phenyl}azetidin-2-one

• Inchi： 1S/C14H12N4O3/c19-13-6-8-17(13)11-4-1-3-10(9-11)16-14-12(18(20)21)5-2-7-15-14/h1-5,7,9H,6,8H2,(H,15,16)
• InChI Key： XCLVKUXJJONRQR-UHFFFAOYSA-N
• SMILES： O=C1CCN1C1C=CC=C(C=1)NC1C(=CC=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 284.09094026g/mol
• Monoisotopic Mass: 284.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 91Ų

Additional information on 1-{3-[(3-Nitropyridin-2-yl)amino]phenyl}azetidin-2-one

Comprehensive Overview of 1-{3-[(3-Nitropyridin-2-yl)amino]phenyl}azetidin-2-one (CAS No. 2094288-55-6)

1-{3-[(3-Nitropyridin-2-yl)amino]phenyl}azetidin-2-one (CAS No. 2094288-55-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a nitropyridine moiety with an azetidin-2-one (β-lactam) ring, making it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and bioactive intermediates, aligning with current trends in targeted therapy development.

In recent years, the demand for heterocyclic compounds like 1-{3-[(3-Nitropyridin-2-yl)amino]phenyl}azetidin-2-one has surged, driven by advancements in cancer research and antibiotic resistance studies. The compound's nitro group and β-lactam ring contribute to its reactivity, enabling diverse chemical modifications. This versatility makes it valuable for designing enzyme inhibitors or signal transduction modulators, addressing frequent search queries such as "novel β-lactam derivatives" and "nitropyridine applications in medicine."

Synthetic routes to CAS No. 2094288-55-6 often involve Pd-catalyzed cross-coupling or nucleophilic aromatic substitution reactions, reflecting modern green chemistry principles. Its solubility in polar aprotic solvents like DMF or DMSO facilitates its use in high-throughput screening—a topic frequently explored in AI-driven drug discovery forums. Analytical characterization typically employs HPLC, NMR, and mass spectrometry, ensuring compliance with rigorous pharmaceutical standards.

Beyond therapeutics, this compound’s electron-deficient pyridine core attracts interest in organic electronics and photocatalysis research. Users searching for "nitroaromatics in energy storage" or "azetidinone-based polymers" will find relevance in its electrochemical properties. Stability studies under varying pH and temperature conditions are critical, as highlighted in recent preformulation research publications.

Regulatory and safety profiles of 1-{3-[(3-Nitropyridin-2-yl)amino]phenyl}azetidin-2-one emphasize proper handling under standard laboratory protocols. While not classified as hazardous, its nitro functionality warrants precautions during synthesis—addressing common concerns about "safe handling of nitrated compounds." The compound’s patent landscape reveals growing IP activity, particularly in kinase inhibitor development, correlating with trending searches in precision medicine.

In conclusion, CAS No. 2094288-55-6 represents a multifaceted tool for interdisciplinary research. Its alignment with sustainable chemistry goals and drug design innovation ensures continued relevance, answering frequent queries about "next-generation heterocycles" and "functionalized β-lactams." As analytical techniques and computational modeling evolve, so too will applications of this structurally intriguing molecule.